Cas no 954597-82-1 (N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclopentylacetamide)

• Product Name: N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclopentylacetamide
• CAS No: 954597-82-1
• MF: C₁₈H₂₃ClN₂O₂
• MW: 334.840423822403
• CID: 6263376
• PubChem ID: 16918804
• Update Time: 2025-05-22

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclopentylacetamide
• F2370-0623
• 954597-82-1
• N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-cyclopentylacetamide
• AKOS024643625
• N-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-2-cyclopentylacetamide
• N-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-2-cyclopentylacetamide

• Inchi： 1S/C18H23ClN2O2/c19-15-5-7-16(8-6-15)21-12-14(10-18(21)23)11-20-17(22)9-13-3-1-2-4-13/h5-8,13-14H,1-4,9-12H2,(H,20,22)
• InChI Key： RKNOPZBGDHBMMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(CNC(CC2CCCC2)=O)C1)=O

Computed Properties

• Exact Mass: 334.1448057g/mol
• Monoisotopic Mass: 334.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.4Ų

Additional information on N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclopentylacetamide

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclopentylacetamide: A Comprehensive Overview

The compound CAS No 954597-82-1, also known as N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclopentylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent advancements in its research.

The molecular structure of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclopentylacetamide is characterized by a pyrrolidine ring system with a chlorophenyl substituent and a cyclopentane moiety. The presence of the 5-oxo group on the pyrrolidine ring introduces significant electronic effects, which influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological targets, making it a valuable candidate for drug design.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of chiral centers within the molecule, which are critical for its pharmacological activity. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.

Pharmacologically, CAS No 954597-82-1 has demonstrated remarkable potential as a modulator of key biological pathways. Preclinical studies have shown that it exhibits selective binding to certain receptors, making it a promising candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions. The compound's ability to cross the blood-brain barrier has further enhanced its therapeutic potential, as it can target central nervous system-related pathologies effectively.

Recent research has also focused on understanding the compound's mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into how it interacts with its target proteins. These studies have revealed that the compound's cyclopentane moiety plays a crucial role in stabilizing its binding to the target site, thereby enhancing its efficacy.

In terms of applications, N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-cyclopentylacetamide has shown promise in both therapeutic and diagnostic contexts. Its potential as a radiotracer for imaging techniques has been explored, leveraging its ability to accumulate in specific tissues. Additionally, ongoing clinical trials are evaluating its safety and efficacy in treating chronic pain conditions, where it has demonstrated favorable outcomes compared to existing therapies.

The development of this compound has not only advanced our understanding of complex molecular systems but also highlighted the importance of interdisciplinary collaboration in scientific research. By integrating expertise from chemistry, pharmacology, and computational biology, researchers have been able to unlock new possibilities for this compound's utilization.

In conclusion, CAS No 954597-82-1 represents a significant milestone in modern drug discovery. Its unique chemical structure, coupled with cutting-edge research findings, positions it as a versatile tool with broad applications in medicine and beyond. As research continues to unfold, we can expect further breakthroughs that will solidify its role in addressing unmet medical needs.